Cas no 2418595-86-3 (rac-(5R,7S)-5,7-dimethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine hydrochloride, cis)

• Product Name: rac-(5R,7S)-5,7-dimethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine hydrochloride, cis
• CAS No: 2418595-86-3
• MF: C₈H₁₄ClN₃
• MW: 187.669860363007
• MDL: MFCD32703517
• CID: 5327714
• PubChem ID: 154577055
• Update Time: 2025-06-09

rac-(5R,7S)-5,7-dimethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine hydrochloride, cis Chemical and Physical Properties

Names and Identifiers

• (5R,7S)-5,7-Dimethyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine;hydrochloride
• Z4449041781
• rac-(5R,7S)-5,7-dimethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine hydrochloride
• rac-(5R,7S)-5,7-dimethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine hydrochloride, cis

• MDL： MFCD32703517
• Inchi： 1S/C8H13N3.ClH/c1-6-5-7(2)11-8(10-6)3-4-9-11;/h3-4,6-7,10H,5H2,1-2H3;1H/t6-,7+;/m1./s1
• InChI Key： KITGSFHPFUVRCC-HHQFNNIRSA-N
• SMILES： Cl.N12C(=CC=N1)N[C@H](C)C[C@@H]2C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 148
• Topological Polar Surface Area: 29.8

Additional information on rac-(5R,7S)-5,7-dimethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine hydrochloride, cis

Comprehensive Overview of rac-(5R,7S)-5,7-dimethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine hydrochloride, cis (CAS No. 2418595-86-3)

The compound rac-(5R,7S)-5,7-dimethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine hydrochloride, cis (CAS No. 2418595-86-3) is a structurally unique pyrazolo[1,5-a]pyrimidine derivative that has garnered significant attention in pharmaceutical and biochemical research. Its cis configuration and hydrochloride salt form enhance its stability and solubility, making it a valuable candidate for drug development. Researchers are particularly interested in its potential applications in central nervous system (CNS) disorders and metabolic diseases, aligning with current trends in precision medicine and targeted therapies.

One of the key features of rac-(5R,7S)-5,7-dimethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine hydrochloride, cis is its chiral centers at the 5R and 7S positions, which influence its stereoselective interactions with biological targets. This property is critical for optimizing drug efficacy and minimizing off-target effects, a major focus in modern pharmacology. Recent studies have explored its role as a modulator of neurotransmitter receptors, linking it to emerging research on neurodegenerative diseases such as Alzheimer's and Parkinson's.

From a synthetic chemistry perspective, the preparation of rac-(5R,7S)-5,7-dimethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine hydrochloride, cis involves sophisticated stereocontrolled reactions and salt formation techniques. These processes are often discussed in forums and publications related to green chemistry and sustainable synthesis, reflecting the growing demand for environmentally friendly manufacturing practices. The compound's CAS No. 2418595-86-3 is frequently searched in academic databases, underscoring its relevance in both industrial and academic settings.

In the context of drug discovery, rac-(5R,7S)-5,7-dimethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine hydrochloride, cis is often compared to other pyrazolo[1,5-a]pyrimidine analogs due to its improved bioavailability and pharmacokinetic profile. These comparisons are central to discussions on structure-activity relationships (SAR), a hot topic in medicinal chemistry. Additionally, its potential as a scaffold for fragment-based drug design has been highlighted in several high-impact journals.

The compound's nomenclature, particularly the terms cis and rac-(5R,7S), often leads to queries about its isomeric purity and enantiomeric excess. These parameters are crucial for regulatory compliance and quality control in pharmaceutical production. Analytical methods such as chiral HPLC and NMR spectroscopy are commonly employed to characterize this compound, addressing frequent search queries related to analytical validation.

Beyond its pharmaceutical applications, rac-(5R,7S)-5,7-dimethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine hydrochloride, cis has also been investigated in agrochemical research, particularly in the development of plant growth regulators. This dual applicability aligns with the increasing interdisciplinary approach in scientific research, where compounds are repurposed across industries to maximize their utility.

In summary, rac-(5R,7S)-5,7-dimethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine hydrochloride, cis (CAS No. 2418595-86-3) represents a versatile and highly studied molecule with broad implications in drug development, biochemical research, and material science. Its unique structural attributes and functional properties continue to inspire innovation across multiple scientific disciplines.